4-tosyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)butanamide

• IUPAC Name: 4-(4-methylphenyl)sulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]butanamide
• InChI: InChI=1S/C22H25N3O7S/c1-14-7-9-16(10-8-14)33(27,28)11-5-6-19(26)23-22-25-24-21(32-22)15-12-17(29-2)20(31-4)18(13-15)30-3/h7-10,12-13H,5-6,11H2,1-4H3,(H,23,25,26)
• InChI Key: KFDPVRCCMWYPOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C22H25N3O7S
• Molecular Weight: 475.5 g/mol

Description

4-tosyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a member of the oxadiazole family and has been synthesized using various methods.

Scientific Research Applications

Urease Inhibition and Therapeutic Potential

Novel indole-based hybrid oxadiazole scaffolds with N-(substituted-phenyl)butanamides were synthesized and evaluated for their in vitro inhibitory potential against the urease enzyme, showing potent inhibitory activities. These compounds, including structures similar to 4-tosyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)butanamide, were found to be competitive inhibitors of the enzyme, suggesting potential therapeutic applications in drug designing programs against diseases associated with urease activity. The study highlighted the compounds' mild cytotoxicity towards cell membranes, indicating their safety as therapeutic agents (Nazir et al., 2018).

Biological Properties

Research into basic N-(5-aryl-1,3,4-oxadiazol-2-yl)propanamides and butanamides has shown considerable local anesthetic activity, underscoring the potential of these compounds in medical applications. While the study focused on a different aspect of oxadiazole derivatives, it suggests the breadth of biological activities that compounds like 4-tosyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)butanamide could possess, including anesthetic properties (Saxena et al., 1984).

Anticholinesterase Activity

5-Aryl-1,3,4-oxadiazoles decorated with long alkyl chains and their analogues have been designed as potential inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurodegenerative diseases like Alzheimer's. These compounds demonstrated moderate dual inhibition, with some being more efficient than established drugs. The study provides insights into the structure-activity relationships, presenting a foundation for future drug development efforts targeting AChE and BChE (Pflégr et al., 2022).

Antibacterial Agents

A series of propanamide compounds incorporating tosyl, piperidine, and 1,3,4-oxadiazole functionalities were synthesized and assessed for their antibacterial potential against various bacterial strains. Compounds with structures related to 4-tosyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)butanamide were identified as potent antibacterial agents, suggesting their utility in developing new antibacterial drugs (Sattar et al., 2020).